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Compound of Interest

Compound Name: 2-Ethynylaniline

Cat. No.: B1227618 Get Quote

Effective management and disposal of 2-ethynylaniline are critical for ensuring laboratory

safety and environmental protection. This guide provides essential, step-by-step procedures for

researchers, scientists, and drug development professionals. Adherence to these protocols is

imperative due to the hazardous nature of this compound.

Before handling 2-ethynylaniline, laboratory personnel must be thoroughly familiar with its

hazard profile. The compound is classified as a skin irritant, a serious eye irritant, and may

cause respiratory irritation.[1][2] Proper personal protective equipment (PPE) is mandatory at

all times.

Key Data and Hazard Profile
For quick reference, the following table summarizes the essential physical properties and

hazard classifications for 2-ethynylaniline.
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Property Value Citations

Molecular Formula C₈H₇N [1]

Molecular Weight 117.15 g/mol [1]

Appearance Colorless liquid [2]

Boiling Point 229-230 °C [2]

Density 1.030 g/mL at 25 °C

Flash Point 98.3 °C (208.9 °F) - closed cup

GHS Hazard Statements

H315: Causes skin irritation

H319: Causes serious eye

irritation H335: May cause

respiratory irritation

[1]

Storage Class 10 - Combustible liquids

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the mandatory steps for the safe handling and disposal of 2-
ethynylaniline waste. Under no circumstances should this chemical be disposed of down the

drain or in regular trash.[1][3]

Step 1: Personal Protective Equipment (PPE) and
Preparation
Before handling any waste containing 2-ethynylaniline, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., Butyl rubber, Viton™).[3] Gloves must be inspected

before use and disposed of as contaminated solid waste after handling.[2]

Eye Protection: Chemical safety goggles or a face shield.[3]

Lab Attire: A chemical-resistant lab coat or apron and closed-toe shoes are required.[4]
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Respiratory Protection: All handling of waste should occur in a well-ventilated area or a

certified chemical fume hood.[2][5] If ventilation is inadequate, a NIOSH-approved respirator

with an organic vapor cartridge is necessary.[3]

Step 2: Waste Segregation
Proper segregation is crucial to prevent dangerous chemical reactions.

Collect Separately: All waste containing 2-ethynylaniline must be collected separately from

other chemical waste streams.[3][4]

Liquid vs. Solid: Do not mix liquid waste with solid waste.[6] Contaminated solids (e.g.,

gloves, absorbent pads, paper towels) must be collected in a separate, clearly labeled solid

waste container.[4]

Incompatible Materials: Do not mix 2-ethynylaniline waste with incompatible substances

such as acids, strong oxidizing agents, acid anhydrides, acid chlorides, or chloroformates.[5]

Step 3: Waste Container Selection and Labeling
The integrity of the waste container is paramount for safe storage.

Container Type: Use only approved, chemically resistant containers, such as high-density

polyethylene (HDPE) carboys, for liquid waste.[3][7] Containers must be in good condition,

with no leaks or rust, and have a secure, leak-proof, screw-on cap.[6][8] Using the original

product container is often a suitable option.[7]

Fill Level: Do not fill containers beyond 90% capacity or past the container's neck to allow for

vapor expansion.[9][10]

Labeling: All waste containers must be clearly labeled.[7] The label must include:

The words "Hazardous Waste"[3]

The full chemical name: "2-Ethynylaniline"[3]

A list of all chemical constituents and their approximate concentrations.[4]
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Step 4: Waste Accumulation and Storage
Waste must be stored safely in a designated Satellite Accumulation Area (SAA) pending

disposal.[3][9]

Location: The SAA should be a designated, secure area away from general laboratory traffic

and sources of ignition.[3] The storage area must be cool, dry, and well-ventilated.[2][3]

Secondary Containment: All liquid waste containers must be placed in a secondary container

capable of holding 110% of the volume of the primary container to contain any potential

leaks or spills.[3][6]

Container Management: Keep waste containers closed at all times except when adding

waste.[6][8]

Step 5: Arranging for Professional Disposal
Final disposal must be handled by certified professionals.

Contact EHS: Contact your institution’s Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal contractor to schedule a waste pickup.[3][4]

Documentation: Provide all necessary documentation, such as a waste manifest, with the full

chemical details.[3]

Final Disposal: The waste must be transported to and processed at an approved waste

disposal plant.[1][5]

Immediate Spill Management Protocol
In the event of a 2-ethynylaniline spill, act immediately to contain the material and prevent

exposure.

Evacuate and Ventilate: Immediately alert personnel in the vicinity, evacuate non-essential

staff, and ensure the area is well-ventilated.[2][3]

Contain Spill: Use an inert absorbent material such as vermiculite, dry sand, or earth to

contain the liquid spill.[2][3] Do not use combustible materials like sawdust.[3]
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Collect Waste: Carefully collect the absorbed material using spark-proof tools and place it

into a sealable, properly labeled hazardous waste container.[3][4]

Decontaminate Area: Clean the spill area with a suitable decontamination agent, followed by

a thorough water rinse. All cleaning materials (e.g., wipes, pads) must also be treated as

hazardous waste.[3]

Report: Report the spill to your institution's EHS department immediately.[3]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-
ethynylaniline.
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Start: 2-Ethynylaniline Waste Generated

Step 1: Wear Full PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
- Liquid vs. Solid

- Check Incompatibilities

Liquid Waste

Liquid

Contaminated Solid Waste

Solid

Step 3: Use Approved Liquid Waste Container (HDPE)
- Fill <90%

- Secure Lid

Step 3: Use Approved Solid Waste Container
- Seal Securely

Step 4: Label Container
'Hazardous Waste'
'2-Ethynylaniline'

Contents & Concentration

Step 5: Store in Designated SAA
- Secondary Containment

- Cool, Dry, Ventilated

Step 6: Contact EHS for Pickup

End: Professional Disposal at Approved Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-ethynylaniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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